Cas no 6681-18-1 ((+)-Magnoflorine chloride)

• Product Name: (+)-Magnoflorine chloride
• CAS No: 6681-18-1
• MF: C₂₀H₂₄ClNO₄
• MW: 377.86186504364
• CID: 504666
• PubChem ID: 23149
• Update Time: 2025-06-30

(+)-Magnoflorine chloride Chemical and Physical Properties

Names and Identifiers

• Thalictrine chloride
• magnoflorine
• MAGNOFLORINE CHLORIDE
• 1,11-dihydroxy-10-methoxynaphthacene-5,12-dione
• 5,12-Naphthacenedione,1,11-dihydroxy-10-methoxy
• (6aS)-5,6,6a,7-Tetrahydro-1,11-dihydroxy-2,10-dimethoxy-6,6-dimethyl-4H-dibenzo[de,g]quinolinium chloride
• Corytuberine methochloride
• Escholine chloride
• NSC 150443
• (6As)-11-hydroxy-2,10-dimethoxy-6,6-dimethyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-6-ium-1-ol
• NSC150443
• (+)-Magnoflorine (chloride)
• Magnoflorine, chloride
• Magnoflorine-chloride
• BDBM50480258
• N2108
• N2398
• (+)-Magnoflorine chloride
• NSC-150443
• HY-N0535
• MS-26159
• 6a-alpha-APORPHINIUM, 1,11-DIHYDROXY-2,10-DIMETHOXY-6-METHYL-, CHLORIDE
• 6681-18-1
• (6aS)-2,10-dimethoxy-6,6-dimethyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-6-ium-1,11-diol;chloride
• AC-34442
• Magnoflorine (chloride);-Magnoflorine (chloride);Thalictrine (chloride)
• AKOS030530373
• CCG-268382
• CHEMBL496685
• Q-100004
• CS-0009068
• α-Magnoflorine chloride

• MDL： MFCD01664600
• Inchi： 1S/C20H23NO4.ClH/c1-21(2)8-7-12-10-15(25-4)20(23)18-16(12)13(21)9-11-5-6-14(24-3)19(22)17(11)18;/h5-6,10,13H,7-9H2,1-4H3,(H-,22,23);1H/t13-;/m0./s1
• InChI Key： STVJLBTYWBXDBP-ZOWNYOTGSA-N
• SMILES： [Cl-].OC1C(=CC2CC[N+](C)(C)[C@H]3CC4C=CC(=C(C=4C=1C3=2)O)OC)OC

Computed Properties

• Exact Mass: 377.13900
• Monoisotopic Mass: 377.1393859 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 498
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9
• Molecular Weight: 377.9

Experimental Properties

• Color/Form: Powder
• Melting Point: 236-237 ºC
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 58.92000
• LogP: -0.02550
• Vapor Pressure: No data available

(+)-Magnoflorine chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines Aporphines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines

Additional information on (+)-Magnoflorine chloride

Introduction to (+)-Magnoflorine Chloride (CAS No. 6681-18-1)

(+)-Magnoflorine chloride, with the chemical formula C₁₉H₂₀N₂O·HCl, is a significant compound in the field of pharmaceutical chemistry and natural product research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 6681-18-1, has garnered considerable attention due to its structural complexity and promising biological activities. Derived from the traditional Chinese medicinal plant *Magnolia officinalis*, (+)-magnoflorine chloride belongs to the magnolol family of lignans, which are known for their diverse pharmacological properties.

The structural elucidation of (+)-magnoflorine chloride has been a subject of intense study, with researchers employing advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) to confirm its configuration. The presence of a chlorine atom in its molecular structure enhances its solubility in aqueous solutions, making it more amenable for formulation in drug delivery systems. This property is particularly advantageous for developing novel therapeutic agents that require precise targeting and controlled release.

In recent years, (+)-magnoflorine chloride has been extensively investigated for its potential therapeutic applications. Studies have demonstrated its role as a potent inhibitor of various enzymes and receptors involved in neurological disorders. For instance, research has highlighted its ability to modulate the activity of monoamine oxidase (MAO) and serotonin reuptake transporters, which are key targets in the treatment of depression and anxiety disorders. The compound's interaction with these biomarkers suggests a multifaceted mechanism of action, making it a promising candidate for further clinical development.

Moreover, (+)-magnoflorine chloride has shown significant promise in preclinical studies related to neuroprotection. Its ability to scavenge reactive oxygen species (ROS) and inhibit oxidative stress-induced neuronal damage has been well-documented. This protective effect is particularly relevant in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's disease, where oxidative damage plays a pivotal role in disease progression. The compound's potential to mitigate these pathological processes has sparked interest among researchers seeking novel therapeutic strategies.

Another area where (+)-magnoflorine chloride has demonstrated notable activity is in the realm of anti-inflammatory responses. Chronic inflammation is a hallmark of numerous diseases, including cardiovascular disorders, arthritis, and certain types of cancer. Studies have revealed that (+)-magnoflorine chloride can modulate inflammatory pathways by inhibiting key pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). This anti-inflammatory profile positions the compound as a potential therapeutic agent for conditions characterized by excessive inflammatory responses.

The pharmacokinetic properties of (+)-magnoflorine chloride have also been subjects of interest. Research indicates that the compound exhibits moderate oral bioavailability and rapid absorption following administration. Its distribution across various tissues suggests a broad range of potential applications, while its metabolism appears to be relatively stable, minimizing the risk of adverse effects. These characteristics make it an attractive candidate for further development into a clinical drug.

In terms of synthetic chemistry, the preparation of (+)-magnoflorine chloride involves multi-step organic transformations that highlight its structural complexity. Researchers have developed efficient synthetic routes that leverage modern catalytic methods to improve yield and purity. These advancements not only facilitate access to the compound for research purposes but also lay the groundwork for scalable production if it were to be commercialized.

The safety profile of (+)-magnoflorine chloride has been assessed through various toxicological studies conducted both in vitro and in vivo. Preliminary results suggest that the compound exhibits low toxicity at therapeutic doses, with minimal side effects observed even at higher concentrations. However, further comprehensive toxicological evaluations are necessary to fully characterize its safety profile before human clinical trials can commence.

The future directions for research on (+)-magnoflorine chloride are multifaceted. Ongoing studies aim to explore its potential synergistic effects when combined with other therapeutic agents, as well as to optimize delivery systems for enhanced bioavailability and targeted action. Additionally, computational modeling and molecular dynamics simulations are being employed to gain deeper insights into its interactions with biological targets at the molecular level.

In conclusion, (+)-magnoflorine chloride (CAS No. 6681-18-1) represents a compelling natural product derivative with significant therapeutic potential across multiple disease areas. Its structural features, coupled with promising biological activities observed in preclinical studies, make it an exciting candidate for further investigation. As research continues to unravel its mechanisms of action and optimize its pharmacological properties, (+)-magnoflorine chloride holds great promise as a future therapeutic agent.